Cas no 27258-18-0 (4-bromo-3-chloro-1H-pyrazole)

4-bromo-3-chloro-1H-pyrazole structure

4-bromo-3-chloro-1H-pyrazole structure

Product Name:4-bromo-3-chloro-1H-pyrazole

CAS No:27258-18-0

MF:C₃H₂BrClN₂

MW:181.418378353119

CID:3927127

PubChem ID:13013118

Update Time:2025-04-22

4-bromo-3-chloro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-bromo-3-chloro-
- 4-bromo-3-chloro-1H-pyrazole
- EN300-1699360
- 4-bromo-5-chloro-1H-pyrazole
- SCHEMBL9280097
- CBA25818
- G15570
- MFCD28650917
- 4-bromo-3-chloro-2H-pyrazole
- SCHEMBL17969441
- SY248403
- DB-167341
- 27258-18-0
- 820-786-6
- Inchi： 1S/C3H2BrClN2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
- InChI Key： LASSLNHDRZFHLG-UHFFFAOYSA-N
- SMILES： BrC1C=NNC=1Cl

Computed Properties

Exact Mass: 179.90899g/mol
Monoisotopic Mass: 179.90899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 70
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 28.7Å²

4-bromo-3-chloro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01034119-1g	4-Bromo-3-chloro-1H-pyrazole	27258-18-0	95%	1g	￥4200.0	2023-02-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1668167-1g	4-Bromo-3-chloro-1H-pyrazole	27258-18-0	98%	1g	￥8578	2023-02-23
Enamine	EN300-1699360-0.05g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	0.05g	$200.0	2023-09-20
Enamine	EN300-1699360-0.1g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	0.1g	$298.0	2023-09-20
Enamine	EN300-1699360-0.25g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	0.25g	$425.0	2023-09-20
Enamine	EN300-1699360-0.5g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	0.5g	$668.0	2023-09-20
Enamine	EN300-1699360-1.0g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	1g	$857.0	2023-06-04
Enamine	EN300-1699360-2.5g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	2.5g	$1680.0	2023-09-20
Enamine	EN300-1699360-5.0g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	5g	$2485.0	2023-06-04
Enamine	EN300-1699360-10.0g	4-bromo-3-chloro-1H-pyrazole	27258-18-0	92%	10g	$3683.0	2023-06-04

4-bromo-3-chloro-1H-pyrazole Related Literature

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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

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